Cas no 121099-13-6 (Cyclohexaneacetic acid, a-hydroxy-, methyl ester, (S)-)

• Product Name: Cyclohexaneacetic acid, a-hydroxy-, methyl ester, (S)-
• CAS No: 121099-13-6
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1214160
• Update Time: 2024-08-05

Cyclohexaneacetic acid, a-hydroxy-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, a-hydroxy-, methyl ester, (S)-
• Cyclohexaneacetic acid, α-hydroxy-, methyl ester, (αS)-

• Inchi： 1S/C9H16O3/c1-12-9(11)8(10)7-5-3-2-4-6-7/h7-8,10H,2-6H2,1H3/t8-/m0/s1
• InChI Key： LJJCBCPCMQLBCG-QMMMGPOBSA-N
• SMILES： C1([C@H](O)C(OC)=O)CCCCC1

Computed Properties

• Exact Mass: 172.10998

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 253.8±13.0 °C(Predicted)
• PSA: 46.53
• pka: 13.00±0.20(Predicted)